![molecular formula C5H3Cl2N B137275 3,5-Dichloropyridine CAS No. 2457-47-8](/img/structure/B137275.png)
3,5-Dichloropyridine
Overview
Description
3,5-Dichloropyridine, also known as this compound, is a useful research compound. Its molecular formula is C5H3Cl2N and its molecular weight is 147.99 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 60546. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Deprotonation Studies
- Deprotonation using Lithium Bases: 3,5-Dichloropyridine undergoes rapid deprotonation with lithium bases such as LTMP and BuLi, as observed through in situ infrared spectroscopic studies. This process results in transient structures and varying degrees of deuteration depending on the base used (Weymeels et al., 2005).
Functionalization Strategies
- Selective Functionalization: this compound can undergo site-selective functionalization, forming different lithiated intermediates based on the reagents used. This process highlights the chemical versatility of dichloropyridines in organic synthesis (Marzi et al., 2001).
Coordination Polymers and Emission Control
- Formation of Coordination Polymers: The reaction of CuI with this compound in acetonitrile produces coordination polymers with notable emission properties. Structural defects in these polymers influence their luminescent behavior, demonstrating potential in materials science applications (Conesa-Egea et al., 2020).
Synthesis of Novel Compounds
- Synthesis of 3-Methoxy-5-chloro-2,6-dinitropyridine: Starting from this compound, novel compounds like 3-methoxy-5-chloro-2,6-dinitropyridine have been synthesized, highlighting the role of this compound as a precursor in organic synthesis (Jianlong, 2007).
Medicinal Chemistry Applications
- Development of P2X(7) Receptor Antagonists: this compound derivatives have been explored for their potential in medicinal chemistry, specifically in the optimization of novel P2X(7) receptor antagonists. These compounds could have implications in developing anti-inflammatory agents (Lee et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
Dichloropyridines are known to be highly reactive due to their electron-deficient nature, which makes them susceptible to nucleophilic attack .
Mode of Action
The mode of action of 3,5-Dichloropyridine involves its interaction with nucleophiles. In this compound, the C4 site is an electrophilic region while C2 and C6 positions are nucleophilic sites . This suggests that the compound can undergo reactions at these sites, leading to various changes in the molecule.
Biochemical Pathways
It’s worth noting that dichloropyridines have been used as building blocks in the synthesis of various chemically relevant organic compounds .
Pharmacokinetics
It’s known that the compound is a solid at room temperature, with a melting point of 65-67 °c . This could potentially influence its absorption and distribution in the body.
Biochemical Analysis
Biochemical Properties
The biochemical properties of 3,5-Dichloropyridine are not fully understood. It is known that it can interact with various enzymes and proteins. For example, it has been identified as a novel P2X7 receptor antagonist . The P2X7 receptor is a key player in inflammation and immunity, and its antagonists have potential therapeutic applications in inflammatory and neurodegenerative diseases .
Cellular Effects
The cellular effects of this compound are not well-studied. It is known that dichloropyridine-based compounds can have significant effects on cells. For instance, some compounds have been shown to inhibit the release of pro-inflammatory cytokines in THP-1 cells, a human monocytic cell line
Molecular Mechanism
It is known that it can act as an antagonist of the P2X7 receptor This suggests that it may exert its effects by binding to this receptor and inhibiting its function
Temporal Effects in Laboratory Settings
It is known that the compound is stable under normal conditions
Properties
IUPAC Name |
3,5-dichloropyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3Cl2N/c6-4-1-5(7)3-8-2-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPGHPGAUFIJVJF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=C1Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60179307 | |
Record name | Pyridine, 3,5-dichloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60179307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White crystalline powder with an unpleasant odor; [Alfa Aesar MSDS] | |
Record name | 3,5-Dichloropyridine | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/11003 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Vapor Pressure |
0.77 [mmHg] | |
Record name | 3,5-Dichloropyridine | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/11003 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
2457-47-8 | |
Record name | 3,5-Dichloropyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2457-47-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,5-Dichloropyridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002457478 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3,5-DICHLOROPYRIDINE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=60546 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Pyridine, 3,5-dichloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60179307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5-dichloropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.762 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3,5-DICHLOROPYRIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D9K92ASQ4D | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of 3,5-dichloropyridine?
A1: The molecular formula of this compound is C5H3Cl2N, and its molecular weight is 148.00 g/mol. []
Q2: What spectroscopic data is available for this compound?
A2: this compound has been characterized using various spectroscopic techniques including:
- Nuclear Quadrupole Resonance (NQR): Both 14N and 35Cl NQR studies have been performed, providing insights into charge transfer interactions. [, ]
- Infrared (IR) and Raman Spectroscopy: These techniques have been used to study vibrational modes, charge transfer complexes, and hydrogen bonding interactions. [, , ]
- UV-Visible Spectroscopy: UV-Vis spectroscopy, coupled with theoretical calculations, has been used to investigate electronic transitions and the influence of structural modifications on absorption properties. [, ]
- NMR Spectroscopy: 1H and 13C NMR have been employed for structural confirmation and to study the impact of substituents on chemical shifts. [, , ]
Q3: How do modifications to the this compound structure affect its biological activity?
A3: Structural modifications to this compound significantly impact its biological activity. For instance, introducing a benzamide group at the 4-position and alkoxy groups at various positions resulted in compounds with phosphodiesterase-4 (PDE4) inhibitory activity, potentially useful for treating inflammatory diseases like asthma. [] Another study found that replacing chlorine atoms with alkylthio groups led to compounds with herbicidal activity. []
Q4: Can this compound be used as a ligand in metal complexes?
A5: Yes, this compound can act as a ligand in various metal complexes. For example, it forms adducts with dimeric copper(II) carboxylates, influencing their magnetic and spectral properties. [, ] It can also form complexes with iron(III) porphyrinates, contributing to the control of spin state in these systems. []
Q5: What is the role of this compound N-oxide in gold-catalyzed reactions?
A6: this compound N-oxide acts as an oxidant in gold-catalyzed reactions, influencing chemoselectivity. In the oxidative cyclization of 3,5-dien-1-ynes, it promotes the formation of cyclopentadienyl aldehydes through a prior enyne cyclization pathway. [] Similarly, in the intermolecular oxidation of terminal alkynes, it facilitates the synthesis of α-mesyloxy ketones via α-oxo gold carbene intermolecular O–H insertion. []
Q6: Have computational methods been employed to study this compound?
A6: Yes, computational chemistry plays a crucial role in understanding the properties and behavior of this compound.
- Electronic Properties: HOMO-LUMO energy gaps, electron distribution, and molecular electrostatic potential. [, ]
- Spectroscopic Properties: Vibrational frequencies, IR and Raman intensities, and UV-Vis absorption spectra. []
- Reaction Mechanisms: Stability of lithiated species and regioselectivity in selenium insertion reactions. []
- Structural Properties: Geometry optimization and prediction of molecular structures. [, ]
Q7: What analytical methods are used to characterize and quantify this compound?
A7: Various analytical techniques are employed for the characterization and quantification of this compound and its derivatives:
- HPLC: High-performance liquid chromatography (HPLC) is used to assess the purity of synthesized compounds. []
- Calvet Microcalorimetry: Used to determine thermodynamic properties like enthalpies of vaporization and sublimation. []
- X-ray Diffraction: Single-crystal and powder X-ray diffraction provide information about crystal structures, bond lengths, and intermolecular interactions. [, , , ]
Q8: Can this compound undergo phase transitions?
A10: Yes, this compound exhibits temperature-dependent phase transitions. Studies using calorimetry, X-ray diffraction, and NQR have identified three distinct phases with different crystal structures and molecular arrangements. []
Q9: How is this compound synthesized?
A9: this compound can be synthesized through various methods, including:
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.